Cas no 1354705-49-9 (2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid)
1354705-49-9 structure
Product Name:2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid
CAS No:1354705-49-9
MF:C7H7IN2O4
MW:310.045953989029
MDL:MFCD24539637
CID:5169268
PubChem ID:60136771
Update Time:2023-11-24
2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Carboxymethyl-4-iodo-1H-pyrazole-3-carboxylic acid methyl ester
- [4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid
- 2-[4-iodo-3-(methoxycarbonyl)-1h-pyrazol-1-yl]acetic acid
- 2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid
-
- MDL: MFCD24539637
- Inchi: 1S/C7H7IN2O4/c1-14-7(13)6-4(8)2-10(9-6)3-5(11)12/h2H,3H2,1H3,(H,11,12)
- InChI Key: YBXHTNNCGSTQKW-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C=C(I)C(C(OC)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-232792-0.05g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 0.05g |
$191.0 | 2024-06-19 | |
| Enamine | EN300-232792-0.1g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 0.1g |
$285.0 | 2024-06-19 | |
| Enamine | EN300-232792-0.25g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 0.25g |
$405.0 | 2024-06-19 | |
| Enamine | EN300-232792-0.5g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 0.5g |
$638.0 | 2024-06-19 | |
| Enamine | EN300-232792-1.0g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 1.0g |
$819.0 | 2024-06-19 | |
| Enamine | EN300-232792-2.5g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 2.5g |
$1433.0 | 2024-06-19 | |
| Enamine | EN300-232792-5.0g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 5.0g |
$2456.0 | 2024-06-19 | |
| Enamine | EN300-232792-10.0g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 10.0g |
$3684.0 | 2024-06-19 | |
| Enamine | EN300-232792-1g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 1g |
$819.0 | 2023-09-15 | |
| Enamine | EN300-232792-5g |
2-[4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid |
1354705-49-9 | 95% | 5g |
$2456.0 | 2023-09-15 |
2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
1354705-49-9 (2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid) Related Products
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